Cas no 2679931-58-7 ((2S)-3,3-difluoro-3-phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid)

• Product Name: (2S)-3,3-difluoro-3-phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid
• CAS No: 2679931-58-7
• MF: C₁₃H₁₃F₂NO₄
• MW: 285.24343085289
• CID: 5630233
• PubChem ID: 165907698
• Update Time: 2025-10-29

(2S)-3,3-difluoro-3-phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3,3-difluoro-3-phenyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• 2679931-58-7
• EN300-28286967
• (2S)-3,3-difluoro-3-phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

• Inchi： 1S/C13H13F2NO4/c1-2-8-20-12(19)16-10(11(17)18)13(14,15)9-6-4-3-5-7-9/h2-7,10H,1,8H2,(H,16,19)(H,17,18)/t10-/m0/s1
• InChI Key： BOEACBDQHBHPRY-JTQLQIEISA-N
• SMILES： FC(C1C=CC=CC=1)([C@H](C(=O)O)NC(=O)OCC=C)F

Computed Properties

• Exact Mass: 285.08126422g/mol
• Monoisotopic Mass: 285.08126422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.6Ų

Additional information on (2S)-3,3-difluoro-3-phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

Introduction to (2S)-3,3-Difluoro-3-Phenyl-2-{(Prop-2-en-1-yloxy)Carbonylamino}Propanoic Acid (CAS No. 2679931-58-7)

The compound (2S)-3,3-difluoro-3-phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid with CAS number No. 2679931-58-7 is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique stereochemistry and functional groups, which make it a promising candidate for various applications in drug development and advanced materials.

Structure and Synthesis: The molecule features a chiral center at the second carbon atom of the propanoic acid backbone, designated as the (S) configuration. The presence of two fluorine atoms on the third carbon introduces steric hindrance and electronic effects that are critical for its biological activity. The phenyl group attached to the same carbon further enhances the molecule's aromaticity and stability. The propargyl ester group, derived from propargyl alcohol, adds another layer of complexity to the molecule's structure.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of organocatalytic reactions and stereoselective methodologies. Researchers have employed asymmetric induction techniques to achieve high enantiomeric excess, which is essential for its pharmacological applications.

Biological Activity and Applications: Studies have shown that (2S)-3,3-difluoro...propanoic acid exhibits potent inhibitory activity against several enzymes involved in metabolic pathways. Its ability to modulate enzyme activity makes it a potential lead compound for developing novel therapeutic agents.

In addition to its pharmacological applications, this compound has shown promise in materials science as a building block for constructing advanced polymers and nanoparticles. Its unique functional groups allow for versatile chemical modifications, enabling the creation of materials with tailored properties.

Toxicological Studies: Recent toxicological evaluations have highlighted the safety profile of this compound under various experimental conditions. Researchers have demonstrated that it exhibits low toxicity in acute and chronic toxicity studies, making it suitable for further preclinical development.

Future Directions: Ongoing research is focused on optimizing the synthesis of (2S)-3,3-difluoro...propanoic acid to enhance its scalability and reduce production costs. Additionally, efforts are being made to explore its potential in other therapeutic areas such as oncology and neurodegenerative diseases.